Cas no 28652-08-6 (Phenol, trinonyl- (9CI))

• Product Name: Phenol, trinonyl- (9CI)
• CAS No: 28652-08-6
• MF: C₃₃H₆₀O
• MW: 472.828910827637
• CID: 287391
• PubChem ID: 3015421
• Update Time: 2025-04-19

Phenol, trinonyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, trinonyl- (9CI)
• 2,3,4-tri(nonyl)phenol
• 2,3,4-trinonylphenol
• Trinonylphenol
• EINECS 249-121-2
• NS00028513
• DTXSID30182808
• 28652-08-6
• SCHEMBL984748

• Inchi： 1S/C33H60O/c1-4-7-10-13-16-19-22-25-30-28-29-33(34)32(27-24-21-18-15-12-9-6-3)31(30)26-23-20-17-14-11-8-5-2/h28-29,34H,4-27H2,1-3H3
• InChI Key： RBPAPQWTNWGCGO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CCCCCCCCC)C(=C1CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 472.4647
• Monoisotopic Mass: 472.464416533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids